Methyl 2-(4-cyanobenzamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-[(4-cyanobenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H11N3O3S/c1-23-16(22)12-6-7-13-14(8-12)24-17(19-13)20-15(21)11-4-2-10(9-18)3-5-11/h2-8H,1H3,(H,19,20,21)
• InChI Key: IXDRSSLUFZPDIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C17H11N3O3S
• Molecular Weight: 337.4 g/mol
• CAS No.: 887902-68-3

Description

“Methyl 2-(4-cyanobenzamido)benzo[d]thiazole-6-carboxylate” is a chemical compound that is used in various scientific research. It is a derivative of thiazole, which is an organic five-aromatic ring compound with a general formula of C3H3NS. Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Synthesis Analysis

The synthesis of thiazole derivatives involves several artificial paths and varied physico-chemical factors. A series of new benzo[d]thiazole-hydrazones were synthesized and characterized by analytical and spectroscopic techniques. The synthesis of methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates was described as an elegant pathway.

Molecular Structure Analysis

The molecular structure of thiazole is characterized by the presence of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Chemical Reactions Analysis

Thiazole and its derivatives show similar chemical and physical properties to pyridine and pyrimidine, although some of their derivatives behave similarly to the thiophene and furan. The thiazole ring is part of the vitamin B (thiamine) structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are influenced by the introduction of S, F, and Cl atoms to the alkylthienyl sidechains on BDT. The fluorinated PBTz-F exhibits a low-lying HOMO level and has stronger face-on packing order.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a variety of biological targets, including antimicrobial, antifungal, and antitumor targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, often resulting in inhibition of the target’s function .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, often related to the function of their targets .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have a variety of effects, often related to the inhibition of their targets .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can often influence the action of similar compounds .

Future Directions

“Methyl 2-(4-cyanobenzamido)benzo[d]thiazole-6-carboxylate” offers exciting possibilities for innovative studies. It can be used as a building block that can be substituted at four different positions on the bicycle, offering the possibility to thoroughly explore the chemical space around the molecule studied as a ligand for the chosen target.